N'-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino(phenyl)methylidene]amino] 2-(2,4-dichlorophenoxy)propanoate
• InChI: InChI=1S/C16H14Cl2N2O3/c1-10(22-14-8-7-12(17)9-13(14)18)16(21)23-20-15(19)11-5-3-2-4-6-11/h2-10H,1H3,(H2,19,20)
• InChI Key: OQPVTIGUMOYIEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)ON=C(C1=CC=CC=C1)N)OC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: CC(C(=O)O/N=C(/C1=CC=CC=C1)\N)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H14Cl2N2O3
• Molecular Weight: 353.2 g/mol

Description

N-{[2-(2,4-dichlorophenoxy)propanoyl]oxy}benzenecarboximidamide, commonly known as DPCPX, is a selective antagonist of adenosine A1 receptors. This compound has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular, neurological, and psychiatric disorders.

Mechanism of Action

DPCPX acts as a selective antagonist of adenosine A1 receptors. Adenosine is a neuromodulator that regulates various physiological processes, including neurotransmitter release, vascular tone, and inflammation. Adenosine A1 receptors are widely distributed in the brain and peripheral tissues and are involved in the regulation of cardiovascular, respiratory, and nervous systems. DPCPX binds to the adenosine A1 receptor and prevents the activation of downstream signaling pathways, leading to the inhibition of various physiological processes.
Biochemical and Physiological Effects:
DPCPX has been shown to have various biochemical and physiological effects. It has been shown to reduce infarct size and improve cardiac function in animal models of myocardial ischemia-reperfusion injury. DPCPX has also been shown to reduce seizure activity in animal models of epilepsy. In addition, DPCPX has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPCPX in lab experiments is its high selectivity for adenosine A1 receptors. This allows for the specific targeting of these receptors without affecting other adenosine receptor subtypes. However, one of the limitations of using DPCPX is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of DPCPX. One area of research is the investigation of its potential therapeutic applications in other diseases, such as cancer and inflammatory disorders. Another area of research is the development of more soluble analogs of DPCPX for improved in vivo administration. Furthermore, the elucidation of the molecular mechanisms underlying the effects of DPCPX on adenosine A1 receptors could lead to the development of more selective and potent compounds for therapeutic use.

Synthesis Methods

The synthesis of DPCPX involves the reaction of 2,4-dichlorophenoxyacetic acid with thionyl chloride to form 2,4-dichlorophenoxyacetyl chloride. This intermediate is then reacted with N-(2-aminophenyl)benzamidine in the presence of triethylamine to produce DPCPX. The purity of the compound is confirmed through various spectroscopic techniques, including NMR and mass spectrometry.

Scientific Research Applications

DPCPX has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have cardioprotective effects by reducing myocardial ischemia-reperfusion injury. DPCPX has also been investigated for its potential use in the treatment of neurological disorders, such as Parkinson's disease and epilepsy. In addition, DPCPX has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.